Cas no 81760-46-5 (cafestol palmitate)

cafestol palmitate structure

Product Name:cafestol palmitate

CAS No:81760-46-5

MF:C₃₆H₅₈O₄

MW:554.843331813812

CID:987094

PubChem ID:77014447

Update Time:2025-04-20

cafestol palmitate Chemical and Physical Properties

Names and Identifiers

- cafestol palmitate
- CAFESTOL PALMITATE(RG) PrintBack
- [(1R,4S,12S,13R,16R,17S)-17-Hydroxy-12-methyl-8-oxapentacyclo[14.2.1.01,13.04,12.05,9]nonadeca-5(9),6-dien-17-yl]methyl hexadecanoate
- DTXSID401002186
- (7-Hydroxy-10b-methyl-3b,4,5,6,7,8,9,10,10a,10b,11,12-dodecahydro-5a,8-methanocyclohepta[5,6]naphtho[2,1-b]furan-7-yl)methyl hexadecanoate
- UNII-P8W9M3T86Y
- 81760-46-5
- HEXADECANOIC ACID, ((3BS,5AS,7R,8R,10AR,10BS)-3B,4,5,6,7,8,9,10,10A,10B,11,12-DODECAHYDRO-7-HYDROXY-10B-METHYL-5A,8-METHANO-5AH-CYCLOHEPTA(5,6)NAPHTHO(2,1-B)FURAN-7-YL)METHYL ESTER
- Q27286386
- CCRIS 5878
- HEXADECANOIC ACID, (3B,4,5,6,7,8,9,10,10A,10B,11,12-DODECAHYDRO-7-HYDROXY-10B-METHYL-5A,8-METHANO-5AH-CYCLOHEPTA(5,6)NAPHTHO(2,1-B)FURAN-7-YL)METHYL ESTER, (3BS-(3B.ALPHA.,5A.BETA.,7.BETA.,8.BETA.,10A.ALPHA.,10B.BETA.))-
- Hexadecanoic acid, (3b,4,5,6,7,8,9,10,10a,10b,11,12-dodecahydro-7-hydroxy-10b-methyl-5a,8-methano-5aH-cyclohepta(5,6)naphtho(2,1-b)furan-7-yl)methyl ester, (3bS-(3balpha,5abeta,7beta,8beta,10aalpha,10bbeta))-
- P8W9M3T86Y
- [(1S,4S,12S,13R,16R,17R)-17-hydroxy-12-methyl-8-oxapentacyclo[14.2.1.01,13.04,12.05,9]nonadeca-5(9),6-dien-17-yl]methyl hexadecanoate
- Cafesterol palmitate
- ((1S,4S,12S,13R,16R,17R)-17-hydroxy-12-methyl-8-oxapentacyclo(14.2.1.01,13.04,12.05,9)nonadeca-5(9),6-dien-17-yl)methyl hexadecanoate
- Cafestol palmitic acid
- Inchi： 1S/C36H58O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-33(37)40-27-36(38)26-35-23-19-30-29-21-24-39-31(29)20-22-34(30,2)32(35)18-17-28(36)25-35/h21,24,28,30,32,38H,3-20,22-23,25-27H2,1-2H3/t28-,30-,32+,34-,35+,36+/m1/s1
- InChI Key： DGPMHJKMSANHDM-SMDVAALKSA-N
- SMILES： O[C@]1(COC(CCCCCCCCCCCCCCC)=O)C[C@@]23CC[C@@H]4C5C=COC=5CC[C@@]4(C)[C@@H]2CC[C@@H]1C3

Computed Properties

Exact Mass: 554.43400
Monoisotopic Mass: 554.43351033g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 40
Rotatable Bond Count: 17
Complexity: 813
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: 11.2
Topological Polar Surface Area: 59.7

Experimental Properties

PSA: 59.67000
LogP: 9.67150

cafestol palmitate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHENG KE LU SI SHENG WU JI SHU	sc-205613-50 mg	Cafestol palmitate,	81760-46-5	98%	50mg	￥3,008.00	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-205613A-100 mg	Cafestol palmitate,	81760-46-5	98%	100MG	￥3,761.00	2023-07-10
LKT Labs	C0022-10 mg	Cafestol Palmitate	81760-46-5	≥98%	10mg	$111.30	2023-07-11
LKT Labs	C0022-50 mg	Cafestol Palmitate	81760-46-5	≥98%	50mg	$315.40	2023-07-11
LKT Labs	C0022-100 mg	Cafestol Palmitate	81760-46-5	≥98%	100MG	$492.50	2023-07-11
LKT Labs	C0022-500 mg	Cafestol Palmitate	81760-46-5	≥98%	500MG	$1,696.50	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-205613-50mg	Cafestol palmitate,	81760-46-5	98%	50mg	￥3008.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-205613A-100mg	Cafestol palmitate,	81760-46-5	98%	100mg	￥3761.00	2023-09-05
ChromaDex Standards	ASB-00003007-010-10mg	CAFESTOL PALMITATE	81760-46-5		10mg	$120.00	2023-10-25
LKT Labs	C0022-10mg	Cafestol Palmitate	81760-46-5	≥97%	10mg	$116.90	2024-05-21